Cas no 1031843-28-3 (N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine)

N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine is a specialized organic compound featuring a substituted oxazole core with a phenyl group at the 2-position and a methyl group at the 4-position. The N-methylaminomethyl side chain enhances its reactivity and potential utility in pharmaceutical and agrochemical applications. This structure offers versatility as a building block in heterocyclic synthesis, particularly for designing biologically active molecules. Its oxazole scaffold is known for stability and electron-rich properties, facilitating further functionalization. The compound’s well-defined structure and purity make it suitable for research in medicinal chemistry, where precise molecular modifications are critical. Proper handling and storage under inert conditions are recommended to maintain its integrity.
N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine structure
1031843-28-3 structure
Product Name:N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine
CAS No:1031843-28-3
MF:C12H14N2O
MW:202.252362728119
CID:1135786
PubChem ID:33589464
Update Time:2025-05-27

N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine
    • CTK4A1802
    • MolPort-009-013-656
    • SBB092965
    • AG-D-13518
    • CC18146
    • RP04367
    • Y6863
    • 5-[(Methylamino)methyl]-4-methyl-2-phenyl-1,3-oxazole
    • N-methyl-1-(4-methyl-2-phenyl-1,3-oxazol-5-yl)methanamine
    • N-Methyl-(4-Methyl-2-phenyl-oxazol-5-ylMethyl)aMine
    • 5-[(Methylamino)methyl]-4-methyl-2-phenyl-1,3-oxazole 97%
    • N-METHYL-1-(4-METHYL-2-PHENYL-1,3-OXAZOL-5-YL)METHYLAMINE
    • MS-22639
    • DTXSID10652776
    • 1031843-28-3
    • MFCD11109322
    • N-Methyl-1-(4-methyl-2-phenyloxazol-5-yl)methanamine
    • J-523629
    • W-204487
    • N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine,97%
    • methyl[(4-methyl-2-phenyl-1,3-oxazol-5-yl)methyl]amine
    • DB-058930
    • starbld0004363
    • Inchi: 1S/C12H14N2O/c1-9-11(8-13-2)15-12(14-9)10-6-4-3-5-7-10/h3-7,13H,8H2,1-2H3
    • InChI Key: XCBYKJIAOCVNGY-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC(C)=C1CNC

Computed Properties

  • Exact Mass: 202.11100
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 317.6±42.0 °C at 760 mmHg
  • Flash Point: 145.9±27.9 °C
  • PSA: 38.06000
  • LogP: 2.76030
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M334240-10mg
N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine
1031843-28-3
10mg
$ 50.00 2022-06-03
TRC
M334240-50mg
N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine
1031843-28-3
50mg
$ 135.00 2022-06-03
TRC
M334240-100mg
N-Methyl-(4-methyl-2-phenyl-1,3-oxazol-5-ylmethyl)amine
1031843-28-3
100mg
$ 210.00 2022-06-03
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